4-Bromonaphthalen-1-ol
Cat. No. B1268390
:
571-57-3
M. Wt: 223.07 g/mol
InChI Key: OUNQUWORSXHSJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:12][N:13]1[C:14](=[O:15])[CH2:16][CH2:17][C:18]1=[O:19].[CH3:20][C:21]#[N:22].[c:1]1([OH:11])[cH:2][cH:3][cH:4][c:5]2[cH:6][cH:7][cH:8][cH:9][c:10]12>>[c:1]1([OH:11])[cH:2][cH:3][c:4]([Br:12])[c:5]2[cH:6][cH:7][cH:8][cH:9][c:10]12
|
Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
O=C1CCC(=O)N1Br
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
CC#N
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Oc1cccc2ccccc12
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Outcomes
Product
|
Name
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|
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Type
|
product
|
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Smiles
|
Oc1ccc(Br)c2ccccc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
